Cas no 6820-74-2 (1,1,1,2,3,3,3-heptachloro-2-(trichloromethyl)propane)
6820-74-2 structure
Product Name:1,1,1,2,3,3,3-heptachloro-2-(trichloromethyl)propane
1,1,1,2,3,3,3-heptachloro-2-(trichloromethyl)propane Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1,2,3,3,3-heptachloro-2-(trichloromethyl)propane
- DTXSID50218375
- 6820-74-2
- PERCHLOROISOBUTANE
- SCHEMBL22164172
-
- Inchi: 1S/C4Cl10/c5-1(2(6,7)8,3(9,10)11)4(12,13)14
- InChI Key: VYHNGJZGIOYPER-UHFFFAOYSA-N
- SMILES: ClC(C(Cl)(Cl)Cl)(C(Cl)(Cl)Cl)C(Cl)(Cl)Cl
Computed Properties
- Exact Mass: 397.689
- Monoisotopic Mass: 397.688527
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.929
- Boiling Point: 343°C at 760 mmHg
- Flash Point: 158.2°C
- Refractive Index: 1.575
- PSA: 0
1,1,1,2,3,3,3-heptachloro-2-(trichloromethyl)propane Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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